1-Dimethylsulfamoyl-pyrrolidine-2-carboxylic acid
Overview
Scientific Research Applications
Acid-Amide Intermolecular Hydrogen Bonding
1-Dimethylsulfamoyl-pyrrolidine-2-carboxylic acid plays a role in the formation of intermolecularly hydrogen-bonded dimers, as observed in a related compound involving acid-amide hydrogen bonding. This phenomenon is crucial in molecular recognition and has been studied in various environments such as crystals, solutions, and the gas phase (Wash et al., 1997).
Supramolecular Synthons
The compound is relevant in the study of competing supramolecular synthons, particularly in crystal engineering. It demonstrates the coexistence of carboxylic acid-acid and acid-pyridine hydrogen-bonding motifs, which is significant for understanding molecular structures in the solid state (Long et al., 2014).
Esterification and Amidation Agent
This compound has been studied for its use in esterification and amidation reactions between carboxylic acids and alcohols or amines. This is particularly significant in creating various carboxylic esters or amides under mild conditions, which has wide applications in organic synthesis (Wakasugi et al., 2001).
Self-Assembly in Water
The compound exhibits self-association in aqueous solutions, forming highly stable dimers. These dimers are maintained by extensive hydrogen bonding and interacting ion pairs, highlighting its potential in developing self-assembling systems based on electrostatic interactions (Schmuck & Wienand, 2003).
Spectroscopic Properties and Complex Formation
It has been used in the study of spectroscopic properties and complex formation, particularly in relation to mercury(II) thiocyanate. This research provides insights into the behavior of such compounds in different states and their interactions with other elements (Popović et al., 1999).
Synthesis and Characterization of Functionalized Materials
The compound has been involved in the synthesis and characterization of carboxylic acid-functionalized materials, such as polypyrrole-silica microparticles. These materials have potential biomedical applications due to their enhanced optical absorbance (Maeda et al., 1995).
Properties
IUPAC Name |
1-(dimethylsulfamoyl)pyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O4S/c1-8(2)14(12,13)9-5-3-4-6(9)7(10)11/h6H,3-5H2,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLGPSEIQGWMHBJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCCC1C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-ol](/img/structure/B3081422.png)
